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Compound of Interest

Compound Name: 4-Amino-3-nitrophenol

Cat. No.: B127093

This in-depth guide serves as a technical resource for researchers, scientists, and
professionals in drug development on the procurement and analysis of 4-Amino-3-
nitrophenol. The document outlines major global suppliers, available purity grades, and
detailed experimental protocols for quality assessment.

Core Properties of 4-Amino-3-nitrophenol

Property Value

CAS Number 610-81-1

Molecular Formula CeHeN20s3

Molecular Weight 154.12 g/mol

Appearance Dark red to brown to dark brown crystalline
powder

Melting Point 150-154 °C

Solubility Soluble in water (1.8 g/L)

Global Suppliers and Purity Grades

The following table summarizes prominent suppliers of 4-Amino-3-nitrophenol and the typical
purity grades they offer. This information is crucial for sourcing material that meets the specific
requirements of research and development activities.
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) ) Purity Grades .
Supplier Website Specifications
Offered

Assay: 98%, Melting

Sigma-Aldrich --INVALID-LINK-- 98% )
Point: 150-154 °C

Assay (HPLC):
>97.5%, Melting Point:
145-155 °C,

Thermo Scientific --INVALID-LINK-- >97.5% (HPLC) Appearance: Dark red
to brown to dark
brown crystalline

powder or powder

Biosynth --INVALID-LINK-- Not specified Melting Point: 152 °C

) ) ) Accompanied by a
Simson Pharma --INVALID-LINK-- High Purity n .
Certificate of Analysis

Certificate of Analysis
LGC Standards --INVALID-LINK-- Reference Standard )
provided

Appearance: White or
off-white powder or

--INVALID-LINK-- Industrial Grade crystalline powder,
Melting Point: 152-156
°C

Hangzhou KieRay
Chem Co.,Ltd

Appearance: Dark

Pharmaffiliates --INVALID-LINK-- Not specified ) ]
Brownish Red Solid

Experimental Protocol: Purity Determination by
High-Performance Liquid Chromatography (HPLC)

This section details a validated HPLC method for the determination of 4-Amino-3-nitrophenol
purity.[1] This method is essential for verifying the quality of the supplied material before its use
in sensitive experimental settings.

Objective: To quantify the purity of a 4-Amino-3-nitrophenol sample.
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Materials:

4-Amino-3-nitrophenol sample

Acetonitrile (HPLC grade)

Acetic acid

Water (HPLC grade)

Volumetric flasks

Pipettes

HPLC system with a Photo Diode Array (PDA) detector

Octadecylsilane (C18) column (250 mm x 4.6 mm, 5 um particle size)

Procedure:

Mobile Phase Preparation: Prepare a 0.05 M acetic buffer and adjust the pH to 5.9. The
mobile phase consists of a 20:80 mixture of acetonitrile and the 0.05 M acetic buffer.

Standard Solution Preparation: Accurately weigh a known amount of a 4-Amino-3-
nitrophenol reference standard and dissolve it in the mobile phase to prepare a stock
solution. Prepare a series of calibration standards by diluting the stock solution to
concentrations of approximately 3.68 ug/mL, 14.70 pg/mL, and 18.38 pug/mL.

Sample Solution Preparation: Accurately weigh a sample of the 4-Amino-3-nitrophenol to
be tested and dissolve it in the mobile phase to achieve a concentration within the calibration
range.

Chromatographic Conditions:
o Column: C18 (250 mm x 4.6 mm, 5 pm)

o Mobile Phase: Acetonitrile: 0.05 M Acetic Buffer pH 5.9 (20:80)
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o Flow Rate: 1.0 mL/minute
o Column Temperature: 40°C

o Detection: Photo Diode Array (PDA) detector (wavelength not specified in the source, a
suitable wavelength would be around the absorbance maximum of 4-Amino-3-
nitrophenol)

o Injection Volume: (Not specified, typically 10-20 uL)
e Analysis:

o Inject the standard solutions to generate a calibration curve.

o Inject the sample solution.

o The retention time for 4-Amino-3-nitrophenol should be consistent.
» Calculation:

o Determine the area under the peak for 4-Amino-3-nitrophenol in the sample
chromatogram.

o Calculate the concentration of 4-Amino-3-nitrophenol in the sample using the calibration
curve.

o The purity is expressed as the percentage of 4-Amino-3-nitrophenol in the original
sample by weight.

Method Validation: The described method has been validated and shows good linearity with a
correlation coefficient of 1.0.[1] The precision at concentrations of 3.68 pg/mL, 14.70 pg/mL,
and 18.38 ug/mL was reported as 0.59%, 1.92%, and 0.68% respectively.[1] The percent
recovery ranged from 99.06% to 101.05%.[1] The limit of quantitation was found to be 0.07%.

[1]

Workflow and Logical Relationships
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The following diagrams illustrate key workflows relevant to the use of 4-Amino-3-nitrophenol
in a research context.
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Caption: Workflow for selecting a 4-Amino-3-nitrophenol supplier.
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Caption: In-house quality control workflow for received 4-Amino-3-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

